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Compound of Interest

Triethylmethylammonium methyl!
Compound Name:
carbonate

Cat. No.: B050297

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of
triethylmethylammonium methyl carbonate, a quaternary ammonium ionic liquid. The
information is presented to be a clear and concise reference for laboratory and research
applications.

Chemical Identity

Triethylmethylammonium methyl carbonate is an ionic compound. Its chemical structure
consists of a triethylmethylammonium cation and a methyl carbonate anion.

o Systematic Name: Triethyl(methyl)azanium methyl carbonate
o Alternate Name: Methyltriethylammonium methyl carbonate[1]
« CAS Number: 113840-08-7[1][2]

e Molecular Formula: CoH21NO3[1][2][3]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula CeH21NOs indicates that one molecule of triethylmethylammonium
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methyl carbonate contains:

9 Carbon (C) atoms

21 Hydrogen (H) atoms

1 Nitrogen (N) atom

3 Oxygen (O) atoms

The final calculated molecular weight for triethylmethylammonium methyl carbonate is
191.27 g/mol [1][2][3][4][5].

Data Presentation: Atomic Weight Summary

The following table summarizes the quantitative data used to calculate the molecular weight of
triethylmethylammonium methyl carbonate. Standard atomic weights from the International
Union of Pure and Applied Chemistry (IUPAC) are used for this calculation.

Standard

. ] . Subtotal (
Element Symbol Atomic Count Atomic Weight Imol )
mo
(g/mol) =
Carbon C 9 12.011[6][7] 108.099
Hydrogen H 21 1.008[8][9] 21.168
_ 14.007[10][11]
Nitrogen N 1 14.007
[12]
15.999[13][14]
Oxygen O 3 47.997

[15]

Total 191.271

Note: The total molecular weight is often rounded for practical applications.

Experimental Protocols
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The determination of a compound's molecular weight is a fundamental characterization step.
While this guide focuses on the calculated molecular weight based on the known chemical
formula, experimental verification is typically performed using techniques such as:

e Mass Spectrometry (MS): This is a powerful analytical technique that measures the mass-to-
charge ratio of ions. High-resolution mass spectrometry (HRMS) can determine the
molecular weight with high precision and is used to confirm the elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a direct measure of molecular
weight, *H and 3C NMR spectroscopy are used to confirm the structural integrity of the
synthesized compound, which indirectly validates the molecular formula and thus the
calculated molecular weight[2].

» High-Performance Liquid Chromatography (HPLC): This technique is primarily used to
assess the purity of a sample[2]. A pure sample is essential for accurate molecular weight
determination by other methods.

Detailed experimental protocols for these techniques are widely available in standard analytical
chemistry textbooks and methodology guides. The specific parameters for analyzing
triethylmethylammonium methyl carbonate would be developed based on its solubility and
ionization properties.

Logical Relationships and Structure

The structural composition of triethylmethylammonium methyl carbonate can be visualized
as the combination of its constituent ions. The following diagram illustrates this relationship.

Triethylmethylammonium Methyl Carbonate
(CoH21NO3)

Composed of

Triethylmethylammonium Cation Methyl Carbonate Anion

([C7H1eN]*) ([C2Hs05]")
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lonic composition of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://'www.benchchem.com/product/b050297#triethylmethylammonium-methyl-
carbonate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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